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Compound of Interest
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Cat. No.: B3228590 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for conducting

leaching tests to determine the presence of heavy metals in pigments. These protocols are

essential for ensuring product safety, regulatory compliance, and for risk assessment in various

applications, including consumer products, pharmaceuticals, and industrial materials. The

methodologies outlined are based on internationally recognized standards from the U.S.

Environmental Protection Agency (EPA) and the European Committee for Standardization

(CEN).

Introduction
Pigments, used to impart color to a vast array of products, can sometimes contain heavy

metals as either intentional components or as impurities. These heavy metals, such as lead,

cadmium, chromium, and mercury, can pose significant health and environmental risks if they

leach from the product matrix. Leaching tests are designed to simulate the environmental

conditions a product might encounter during its lifecycle, such as disposal in a landfill or

contact with physiological fluids, to determine the mobility of these hazardous substances.

This guide details three primary leaching test protocols:

Toxicity Characteristic Leaching Procedure (TCLP) - EPA Method 1311: Simulates landfill

conditions to determine if a waste is hazardous.
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Synthetic Precipitation Leaching Procedure (SPLP) - EPA Method 1312: Simulates exposure

to acid rain to assess the potential for groundwater contamination.

EN 71-3 - Migration of Certain Elements: Simulates the contact of toy materials with gastric

acid to ensure the safety of toys for children.

EN 12457 - Characterisation of Waste - Leaching: A compliance test for the leaching of

granular waste materials and sludges.

Data Presentation
The following tables summarize key quantitative data for the described leaching test protocols,

including regulatory limits and extraction fluid compositions.

Table 1: TCLP Regulatory Limits for Heavy Metals

Contaminant Regulatory Level (mg/L)

Arsenic 5.0

Barium 100.0

Cadmium 1.0

Chromium 5.0

Lead 5.0

Mercury 0.2

Selenium 1.0

Silver 5.0

Source: U.S. Environmental Protection Agency[1][2]

Table 2: Composition of TCLP and SPLP Extraction Fluids
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Fluid Composition Final pH Application

TCLP Extraction Fluid

#1

5.7 mL glacial acetic

acid, 64.3 mL 1.0 N

NaOH, diluted to 1 L

with deionized water.

[3][4]

4.93 ± 0.05
For wastes with a pH

< 5.0.[3]

TCLP Extraction Fluid

#2

5.7 mL glacial acetic

acid, diluted to 1 L

with deionized water.

[5]

2.88 ± 0.05
For wastes with a pH

> 5.0.[5]

SPLP Extraction Fluid

#1

A 60/40 weight

percent mixture of

sulfuric and nitric acid

is added to deionized

water until the pH is

4.20 ± 0.05.[5][6]

4.20 ± 0.05

For soils east of the

Mississippi River and

for

wastes/wastewaters.

[6]

SPLP Extraction Fluid

#2

A 60/40 weight

percent mixture of

sulfuric and nitric acid

is added to deionized

water until the pH is

5.00 ± 0.05.[5]

5.00 ± 0.05
For soils west of the

Mississippi River.[5]

SPLP Extraction Fluid

#3
Deionized water.[6] -

For cyanide and

volatiles leachability

testing.[6]

Table 3: EN 71-3 Migration Limits for Heavy Metals in Toys
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Element Category I (mg/kg) Category II (mg/kg) Category III (mg/kg)

Aluminium 5625 1406 70000

Antimony 45 11.3 560

Arsenic 3.8 0.9 47

Barium 1500 375 18750

Boron 1200 300 15000

Cadmium 1.3 0.3 17

Chromium (III) 37.5 9.4 460

Chromium (VI) 0.02 0.005 0.2

Cobalt 10.5 2.6 130

Copper 622.5 156 7700

Lead 2.0 0.5 23

Manganese 1200 300 15000

Mercury 7.5 1.9 94

Nickel 75 18.8 930

Selenium 37.5 9.4 460

Strontium 4500 1125 56000

Tin 15000 3750 180000

Organic tin 0.9 0.2 12

Zinc 3750 938 46000

Category I: Dry, brittle, powder-like or pliable materials.[7][8] Category II: Liquid or sticky

materials.[7][8] Category III: Scraped-off materials.[7][8] Source: EN 71-3:2019+A1:2021[7][8]

[9][10]
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Toxicity Characteristic Leaching Procedure (TCLP) - EPA
Method 1311
Objective: To determine the mobility of organic and inorganic analytes present in liquid, solid,

and multiphasic wastes.[4][11] This procedure simulates the leaching a waste will undergo if

disposed of in a municipal landfill.[4]

Apparatus:

Agitation apparatus capable of rotating the extraction vessel end-over-end at 30 ± 2 rpm.

Extraction vessels (e.g., glass or plastic jars with sufficient capacity).

Filtration device (e.g., vacuum or pressure filter).

Glass fiber filters with a pore size of 0.6 to 0.8 µm.

pH meter.

Laboratory balance.

Reagents:

Reagent water (deionized water).

Glacial acetic acid (CH₃COOH).

1.0 N Sodium hydroxide (NaOH) solution.

1.0 N Hydrochloric acid (HCl).

Nitric acid (HNO₃) for preservation.

Procedure:

Sample Preparation:
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For liquid wastes (<0.5% dry solid material), the waste is filtered through a 0.6 to 0.8 µm

glass fiber filter. The filtrate is the TCLP extract.[12]

For wastes with ≥0.5% solids, the liquid and solid phases are separated by filtration. The

solid phase particle size is reduced if necessary.[12]

Extraction Fluid Selection:

A small subsample of the solid phase is mixed with reagent water, and the pH is

measured.

If the pH is < 5.0, Extraction Fluid #1 is used.[3]

If the pH is > 5.0, Extraction Fluid #2 is used.[3]

Extraction:

The solid phase of the waste is placed in an extraction vessel.

An amount of the selected extraction fluid equal to 20 times the weight of the solid phase

is added to the vessel.[12]

The vessel is sealed and rotated in the agitation apparatus at 30 ± 2 rpm for 18 ± 2 hours.

[3]

Final Separation:

After agitation, the liquid extract is separated from the solid phase by filtration through a

new glass fiber filter.

Analysis:

The liquid extract is preserved by acidifying with nitric acid to a pH < 2 for metals analysis.

The extract is then analyzed for heavy metals using appropriate analytical methods such

as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS).
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Sample Preparation Extraction Analysis

Start with Pigment Sample Determine % Solids Separate Liquid and Solid Phases (if >0.5% solids) Reduce Particle Size of Solid (if necessary) Select Extraction Fluid based on pH Add Extraction Fluid (20:1 ratio) Agitate for 18 hours Filter to obtain Leachate Preserve Leachate (pH < 2 with HNO3) Analyze for Heavy Metals (ICP-MS/AAS)

Click to download full resolution via product page

Caption: Workflow for the Toxicity Characteristic Leaching Procedure (TCLP).

Synthetic Precipitation Leaching Procedure (SPLP) -
EPA Method 1312
Objective: To determine the mobility of both organic and inorganic analytes in liquids, soils, and

wastes under conditions simulating acid rain.[6]

Apparatus: Same as for TCLP.

Reagents:

Reagent water (deionized water).

A 60/40 weight percent mixture of concentrated sulfuric acid (H₂SO₄) and concentrated nitric

acid (HNO₃).[6]

Procedure:

Sample Preparation: Identical to the TCLP procedure.[6]

Extraction Fluid Selection:

Extraction Fluid #1 (pH 4.20 ± 0.05): Used for soils originating east of the Mississippi River

and for all wastes and wastewaters.[6]

Extraction Fluid #2 (pH 5.00 ± 0.05): Used for soils originating west of the Mississippi

River.[5]
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Extraction Fluid #3 (Reagent Water): Used for determining the leachability of cyanide and

volatile compounds.[6]

Extraction:

The solid phase of the sample is placed in an extraction vessel.

An amount of the appropriate extraction fluid equal to 20 times the weight of the solid

phase is added.[6]

The vessel is sealed and rotated at 30 ± 2 rpm for 18 ± 2 hours.

Final Separation and Analysis: Identical to the TCLP procedure. The resulting leachate is

analyzed for contaminants of concern.

EN 71-3: Migration of Certain Elements
Objective: To determine the migration of specific elements from toy materials to ensure they do

not pose a risk to children through sucking, licking, or swallowing.[7][9]

Apparatus:

pH meter.

Containers of appropriate size.

Means to agitate the mixture at 37 ± 2 °C.

Membrane filter with a pore size of 0.45 µm.

Centrifuge.

Reagents:

Hydrochloric acid (HCl) solution, 0.07 mol/L.

Deionized water.

Procedure:
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Sample Preparation:

A test portion of at least 100 mg of the pigment or pigmented material is obtained.

The sample is prepared according to its material category (e.g., coatings are scraped,

pliable materials may be cut).[8]

Migration:

The test portion is mixed with 50 times its mass of the 0.07 mol/L HCl solution (simulated

gastric fluid) at 37 ± 2 °C.

The mixture is agitated for 1 hour, then allowed to stand for 1 hour at 37 ± 2 °C.

The pH of the mixture is checked and, if necessary, adjusted.

Separation:

The solid material is separated from the migration solution by filtration through a 0.45 µm

membrane filter. Centrifugation may be used prior to filtration if necessary.

Analysis:

The filtered solution (the eluate) is analyzed for the concentration of the specified

elements using methods such as ICP-MS.[1]

Sample Preparation Migration Analysis

Start with Pigment/Toy Material Obtain Test Portion (>100mg) Prepare Sample based on Material Category Add Simulated Gastric Fluid (1:50 ratio) Agitate 1hr, Stand 1hr at 37°C Check and Adjust pH Separate Solution (Filter/Centrifuge) Analyze Eluate for Migrated Elements (ICP-MS) Compare with EN 71-3 Limits

Click to download full resolution via product page

Caption: Workflow for the EN 71-3 Migration of Certain Elements test.

EN 12457: Characterisation of Waste - Leaching
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Objective: A compliance test to determine the leaching of granular waste materials and

sludges.

Apparatus:

Agitation device (e.g., overhead shaker, roller table).

Extraction vessels.

Filtration apparatus (vacuum or pressure).

0.45 µm membrane filter.

Reagents:

Demineralised water.

Procedure (summarized for EN 12457-2, one-stage batch test):

Sample Preparation:

The waste material is reduced to a particle size of less than 4 mm.

Leaching:

A test portion of the material is placed in an extraction vessel.

Demineralised water is added to achieve a liquid-to-solid ratio of 10 L/kg.

The vessel is agitated for 24 hours.[3]

Separation:

The solid and liquid phases are separated by filtration through a 0.45 µm membrane filter.

[5]

Analysis:
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The resulting eluate is analyzed for the concentration of various components, including

heavy metals.

Note: EN 12457 consists of multiple parts with variations in the liquid-to-solid ratio and the

number of extraction stages (e.g., EN 12457-3 is a two-stage test at L/S ratios of 2 L/kg and 8

L/kg).

Analytical Techniques
The primary analytical techniques for the quantification of heavy metals in the leachate are:

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A highly sensitive method

capable of detecting trace and ultra-trace levels of a wide range of elements simultaneously.

[1]

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust technique

suitable for detecting a wide range of elements at various concentrations.

Atomic Absorption Spectroscopy (AAS): A well-established and cost-effective method for the

quantification of specific metals.

The choice of analytical method depends on the specific elements of interest, the required

detection limits, and the complexity of the leachate matrix.

Conclusion
The selection of the appropriate leaching test protocol is critical and depends on the intended

application of the pigment and the relevant regulatory framework. For assessing the hazardous

waste characteristics of pigments, the TCLP is the standard method in the United States. To

evaluate the potential for environmental contamination from sources like runoff, the SPLP is

employed. For pigments used in toys and other children's products sold in the European Union,

compliance with EN 71-3 is mandatory. The EN 12457 series of standards is used for the

characterization of waste for disposal purposes in Europe. Adherence to these standardized

protocols and the use of sensitive and accurate analytical techniques are paramount for

ensuring the safety and compliance of products containing pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://www.benchchem.com/product/b3228590?utm_src=pdf-custom-synthesis
https://www.analytik-jena.com/knowledge/standards-norms-productfinder/standards/en-71-3/
https://www.researchgate.net/publication/5797890_Interpretation_of_standard_leaching_test_BS_EN_12457-2_is_your_sample_hazardous_or_inert
https://img1.17img.cn/17img/files/201908/attachment/1ccaae26-9caf-4286-9a7e-dcc4fda55b9b.pdf
https://mineclosure.gtk.fi/leaching-behaviour-and-leaching-tests/
https://standards.iteh.ai/catalog/standards/cen/103791b1-943c-4d06-8200-b02e3c153400/en-71-3-2019
https://www.stc.group/getfile/index/action/images/slug/2019-10-new-cen-standard-en-71-3-2019
https://cdn.standards.iteh.ai/samples/14487/59108d25d9ed4ec598b3602d1c96904b/SIST-EN-12457-2-2004.pdf
https://www.geo-solutions.com/wp-content/uploads/2017/05/7_Assessment_of_Laboratory_Leaching_Tests.pdf
https://dissolutiontech.com/DTresour/201108Articles/DT201108_A02.pdf
https://www.analytik-jena.de/import/assets/12712207_AppNote_ICPMS_0039_Chromium_speciation_en.pdf
https://landingpage.bsigroup.com/LandingPage/Series?UPI=BS%20EN%2012457
https://landingpage.bsigroup.com/LandingPage/Series?UPI=BS%20EN%2012457
https://standards.iteh.ai/catalog/standards/cen/2d7bc3d5-3329-486f-9275-4e7bccbc2cce/en-12457-4-2002
https://www.benchchem.com/product/b3228590#leaching-test-protocols-for-heavy-metals-in-pigments
https://www.benchchem.com/product/b3228590#leaching-test-protocols-for-heavy-metals-in-pigments
https://www.benchchem.com/product/b3228590#leaching-test-protocols-for-heavy-metals-in-pigments
https://www.benchchem.com/product/b3228590#leaching-test-protocols-for-heavy-metals-in-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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